Ethyl 6-methyl-2-(3-phenylpropanamido)thieno[2,3-d]thiazole-5-carboxylate

• IUPAC Name: ethyl 6-methyl-2-(3-phenylpropanoylamino)thieno[2,3-d][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C18H18N2O3S2/c1-3-23-17(22)15-11(2)14-16(24-15)20-18(25-14)19-13(21)10-9-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,19,20,21)
• InChI Key: YVIZXNNGLJTGIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(S2)NC(=O)CCC3=CC=CC=C3)C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

Thiophene-based analogs, like the one you mentioned, have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. The structure of your compound would include this thiophene ring, along with additional functional groups attached to it.

Chemical Reactions Analysis

The reactivity of thiophene derivatives can be quite diverse, depending on the specific functional groups present in the molecule. For example, each enaminone can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group) with the reactivity order C-3 > C-1. In addition, it can be attacked by an electrophile at C-2, oxygen and/or nitrogen sites with reactivity order C-2 > N > O.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound “6-4-Ethoxycarbonyl-3-methyl-5-phenylamino-thiophen-2-yl)-2-methyl-nicotinic acid ethyl ester” was found to be bright orange needles, with a yield of 62% and a melting point of 112–114 °C.

Scientific Research Applications

Photopharmacology and Opto-Controlled Cellular Processes

• Application : Researchers can use EMPTTC to manipulate cellular behavior via opto-control. .

Virtual Reality (VR) and Molecular Visualization

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Future Directions

Thiophene derivatives continue to be an area of active research, with potential applications in various fields such as medicinal chemistry, material science, and industrial chemistry. Future research may focus on synthesizing new thiophene derivatives, studying their properties, and exploring their potential applications.